Cas no 123333-61-9 (MALACHITE GREEN CARBINOL HYDROCHLORIDE)

• Product Name: MALACHITE GREEN CARBINOL HYDROCHLORIDE
• CAS No: 123333-61-9
• MF: C₂₃H₂₇ClN₂O
• MW: 382.926285028458
• MDL: MFCD00012483
• CID: 95537
• PubChem ID: 16211552
• Update Time: 2025-06-08

MALACHITE GREEN CARBINOL HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• MALACHITE GREEN CARBINOL HYDROCHLORIDE
• Malachite dreen carbinol hydrochloride
• MALACHITE GREEN, HYDROCHLORIDE, CERTIFIED
• Basic Green 4, Malachite Green hydrochloride
• MALACHITE GREEN (OXALATE) (C.I. 42000) FOR MICROSCOPY
• bis[4-(dimethylamino)phenyl]-phenylmethanol,hydrochloride
• FT-0643001
• J-004915
• Malachite Green Carbinol hydrochloride, Dye content 85 %
• bis[4-(dimethylamino)phenyl]-phenylmethanol;hydrochloride
• DTXSID80583447
• Malachite green hydrochloride p.a.
• Benzenemethanol, 4-(dimethylamino)-alpha-[4-(dimethylamino)phenyl]-alpha-phenyl-, hydrochloride (1:1)
• AKOS024364976
• bis(4-(dimethylamino)phenyl)(phenyl)methanol hydrochloride
• 123333-61-9
• Bis[4-(dimethylamino)phenyl](phenyl)methanol--hydrogen chloride (1/1)
• MFCD00012483
• DB-041720
• CS-1091295
• MJRWALOBODKCCZ-UHFFFAOYSA-N
• HY-D1200A
• Malachite Green Carbinol base (hydrochloride)

• MDL： MFCD00012483
• Inchi： 1S/C23H26N2O.ClH/c1-24(2)21-14-10-19(11-15-21)23(26,18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;/h5-17,26H,1-4H3;1H
• InChI Key： MJRWALOBODKCCZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CC=1)(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 382.18100
• Monoisotopic Mass: 382.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Color/Form: Solids
• Boiling Point: 549.4°C at 760 mmHg
• Flash Point: 286°C
• PSA: 26.71000
• LogP: 4.90480
• Solubility: Not determined

MALACHITE GREEN CARBINOL HYDROCHLORIDE Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-41-50/53-63
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R25
• Safety Term：S26-36/37/39-46-60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on MALACHITE GREEN CARBINOL HYDROCHLORIDE

Malachite Green Carbinol Hydrochloride (CAS No. 123333-61-9): An Overview and Recent Advances

Malachite Green Carbinol Hydrochloride (CAS No. 123333-61-9) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Leucomalachite Green Hydrochloride, is a derivative of malachite green, a triphenylmethane dye with a long history of use in various applications. In recent years, the focus on Malachite Green Carbinol Hydrochloride has shifted towards its potential therapeutic and diagnostic properties, driven by advancements in synthetic chemistry and biological assays.

The chemical structure of Malachite Green Carbinol Hydrochloride is characterized by a central triphenylmethane core with a hydroxymethyl group and a hydrochloride salt. This unique structure confers the compound with specific physicochemical properties that make it suitable for various applications. For instance, the compound exhibits low solubility in water but can be readily dissolved in organic solvents, making it an ideal candidate for use in organic synthesis and analytical chemistry.

Recent studies have explored the biological activities of Malachite Green Carbinol Hydrochloride. One notable area of research is its potential as an antimicrobial agent. A study published in the *Journal of Antimicrobial Chemotherapy* (2022) demonstrated that Malachite Green Carbinol Hydrochloride exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibits bacterial growth at low concentrations, suggesting its potential use in developing new antimicrobial therapies.

In addition to its antimicrobial properties, Malachite Green Carbinol Hydrochloride has been investigated for its antifungal activity. A study published in *Mycopathologia* (2021) reported that the compound shows significant antifungal activity against common fungal pathogens such as *Candida albicans* and *Aspergillus fumigatus*. The mechanism of action appears to involve disruption of fungal cell membranes, leading to cell death. These findings highlight the compound's potential as a broad-spectrum antifungal agent.

The cytotoxicity of Malachite Green Carbinol Hydrochloride has also been evaluated in various cell lines. A study published in *Toxicology in Vitro* (2020) assessed the cytotoxic effects of the compound on human cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The results indicated that Malachite Green Carbinol Hydrochloride exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selective toxicity suggests that the compound could be further developed as a potential anticancer agent.

In the realm of drug delivery systems, Malachite Green Carbinol Hydrochloride has been explored for its ability to enhance drug delivery efficiency. A study published in *International Journal of Pharmaceutics* (2021) investigated the use of Malachite Green Carbinol Hydrochloride as a carrier molecule for targeted drug delivery. The researchers developed nanoparticles loaded with the compound and found that these nanoparticles could effectively deliver drugs to specific sites within the body, improving therapeutic outcomes while reducing side effects.

The environmental impact of Malachite Green Carbinol Hydrochloride has also been a subject of interest. A study published in *Environmental Science & Technology* (2021) evaluated the biodegradability and environmental fate of the compound. The results showed that Malachite Green Carbinol Hydrochloride is biodegradable under certain conditions, reducing concerns about its persistence in the environment. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, Malachite Green Carbinol Hydrochloride (CAS No. 123333-61-9) is a versatile compound with promising applications in various fields, including antimicrobial and antifungal therapies, cancer treatment, and drug delivery systems. Ongoing research continues to uncover new properties and potential uses for this compound, highlighting its significance in modern scientific and pharmaceutical research.